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Compound of Interest

Compound Name: cis-17-Hexacosenoic acid

Cat. No.: B1231010

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of cis-17-Hexacosenoic acid (CAS RN: 66274-43-9), ensuring operational
integrity and adherence to safety protocols.

While cis-17-Hexacosenoic acid is not classified as a hazardous substance, proper disposal
procedures are still necessary to maintain a safe laboratory environment and prevent
environmental contamination.[1] The following step-by-step guidance is based on the safety
data sheet for cis-17-Hexacosenoic acid and best practices for laboratory chemical waste
management.

Physical and Chemical Properties

A summary of the key quantitative data for cis-17-Hexacosenoic acid is presented below.

Property Value
Molecular Formula C26H5002
Molecular Weight 394.7 g/mol
Appearance Solid

Purity >98%
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Note: This data is compiled from publicly available information.

Experimental Protocols: Disposal Procedures

The primary disposal method for cis-17-Hexacosenoic acid is through an approved waste
disposal plant.[2] Always consult with your institution's environmental health and safety (EHS)
office for specific local and national regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling cis-17-Hexacosenoic acid, ensure you are wearing the appropriate personal
protective equipment:

o Safety glasses or goggles

o Standard laboratory coat

e Chemically resistant gloves (e.g., nitrile)
Step 2: Waste Collection

o Collect waste cis-17-Hexacosenoic acid and any contaminated materials (e.g., weighing
paper, pipette tips) in a designated, clearly labeled, and sealed waste container.

e Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

Step 3: Storage

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

e The container should be kept tightly closed.
Step 4: Disposal

o Arrange for the collection of the waste container by your institution's licensed chemical waste
disposal service.
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» Provide the disposal service with a complete and accurate description of the waste.
In Case of a Spill:

o Ensure adequate ventilation.

o Wear appropriate PPE.

» For small spills: Absorb the material with an inert absorbent material (e.g., vermiculite, sand)
and place it in the designated chemical waste container.

e Clean the spill area with a suitable solvent, followed by soap and water.
e For large spills: Evacuate the area and contact your institution's EHS office immediately.

Disposal Workflow

The logical flow for the proper disposal of cis-17-Hexacosenoic acid is illustrated in the
diagram below.
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Caption: A flowchart outlining the proper disposal procedure for cis-17-Hexacosenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1231010#cis-17-hexacosenoic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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